molecular formula C9H12ClNO3 B3249615 2-Amino-2-[4-(hydroxymethyl)phenyl]acetic acid hydrochloride CAS No. 1955493-26-1

2-Amino-2-[4-(hydroxymethyl)phenyl]acetic acid hydrochloride

Cat. No. B3249615
CAS RN: 1955493-26-1
M. Wt: 217.65 g/mol
InChI Key: PWEOABXIEXPGGU-UHFFFAOYSA-N
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Description

“2-Amino-2-[4-(hydroxymethyl)phenyl]acetic acid hydrochloride” is a chemical compound with the CAS Number: 1955493-26-1 . It has a molecular weight of 217.65 and its IUPAC name is 2-amino-2-(4-(hydroxymethyl)phenyl)acetic acid hydrochloride .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H11NO3.ClH/c10-8(9(12)13)7-3-1-6(5-11)2-4-7;/h1-4,8,11H,5,10H2,(H,12,13);1H . This code provides a specific string of characters that describes the compound’s molecular structure.


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . Unfortunately, other specific physical and chemical properties like density, boiling point, and melting point are not available in the sources I found.

Advantages and Limitations for Lab Experiments

2-Amino-2-[4-(hydroxymethyl)phenyl]acetic acid hydrochloride has the advantage of being a prodrug that is converted to norepinephrine in the body, which allows for more precise control of the levels of norepinephrine. However, its use in lab experiments may be limited by its relatively short half-life and the need for specialized equipment to measure its effects on blood pressure and other physiological parameters.

Future Directions

Future research on 2-Amino-2-[4-(hydroxymethyl)phenyl]acetic acid hydrochloride may focus on its use in the treatment of other conditions that are associated with autonomic dysfunction, such as diabetic neuropathy and postural tachycardia syndrome. It may also be studied for its potential use in the treatment of cognitive impairment and other neurological disorders. Additionally, further research may be conducted to optimize the synthesis of this compound and improve its pharmacokinetic properties.

Scientific Research Applications

2-Amino-2-[4-(hydroxymethyl)phenyl]acetic acid hydrochloride has been extensively studied for its use in the treatment of orthostatic hypotension, a condition characterized by a sudden drop in blood pressure upon standing. It has been shown to increase blood pressure and improve symptoms such as dizziness, lightheadedness, and fainting in patients with this condition.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements associated with it are H315, H319, and H335 . These codes indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .

properties

IUPAC Name

2-amino-2-[4-(hydroxymethyl)phenyl]acetic acid;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11NO3.ClH/c10-8(9(12)13)7-3-1-6(5-11)2-4-7;/h1-4,8,11H,5,10H2,(H,12,13);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PWEOABXIEXPGGU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1CO)C(C(=O)O)N.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12ClNO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

217.65 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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